N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(thiophene-2-carbonyl)hydrazinyl]acetamide
• InChI: InChI=1S/C15H15N3O5S/c1-22-9-5-6-10(11(8-9)23-2)16-14(20)15(21)18-17-13(19)12-4-3-7-24-12/h3-8H,1-2H3,(H,16,20)(H,17,19)(H,18,21)
• InChI Key: HQYHHVQRSDOTKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C(=O)NNC(=O)C2=CC=CS2)OC
• Molecular Formula: C15H15N3O5S
• DSSTOX Substance ID: DTXSID10367318
• Molecular Weight: 349.4 g/mol
• CAS RN: 5658-90-2

Description

N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide, also known as DT-13, is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic properties. This compound has been shown to have anti-tumor, anti-inflammatory, and anti-oxidant effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth and proliferation. N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide has been shown to inhibit the activity of several enzymes, including topoisomerase II and protein kinase C, which are involved in DNA replication and cell signaling, respectively.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide has been shown to have a variety of biochemical and physiological effects, including anti-inflammatory and anti-oxidant properties. It has been shown to reduce the production of inflammatory cytokines and reactive oxygen species, which can contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide in lab experiments is its relatively low toxicity, which allows for higher concentrations to be used without causing harm to cells or animals. However, one limitation is that the compound is not very water-soluble, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide. One area of focus could be the development of new drugs based on the structure of N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide, which could have improved pharmacological properties. Another area of focus could be the investigation of the compound's potential as a treatment for other conditions, such as neurodegenerative diseases or cardiovascular disease. Additionally, further studies could be conducted to better understand the mechanism of action of N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide and its potential interactions with other drugs.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide can be synthesized through a multi-step process that involves the condensation of 2,4-dimethoxybenzaldehyde with thiosemicarbazide, followed by the reaction of the resulting product with thionyl chloride and 2-thiophenecarbonyl chloride. The final step involves the reaction of the resulting intermediate with acetic anhydride to yield N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide has been the subject of numerous scientific studies, with researchers investigating its potential as a therapeutic agent for a variety of conditions. One area of focus has been its anti-tumor properties, with studies showing that N-(2,4-dimethoxyphenyl)-2-oxo-2-[2-(2-thienylcarbonyl)hydrazino]acetamide can inhibit the growth and proliferation of cancer cells in vitro and in vivo.